Cas no 2172124-52-4 (6-chloro-2-pentylquinazoline-4-carboxylic acid)

• Product Name: 6-chloro-2-pentylquinazoline-4-carboxylic acid
• CAS No: 2172124-52-4
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 6557417
• PubChem ID: 165519869
• Update Time: 2025-10-28

6-chloro-2-pentylquinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-pentylquinazoline-4-carboxylic acid
• EN300-1267533
• 2172124-52-4

• Inchi： 1S/C14H15ClN2O2/c1-2-3-4-5-12-16-11-7-6-9(15)8-10(11)13(17-12)14(18)19/h6-8H,2-5H2,1H3,(H,18,19)
• InChI Key： VEXKWUQQGRXNKL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=NC(CCCCC)=N2

Computed Properties

• Exact Mass: 278.0822054g/mol
• Monoisotopic Mass: 278.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 63.1Ų

Additional information on 6-chloro-2-pentylquinazoline-4-carboxylic acid

6-Chloro-2-Pentylquinazoline-4-Carboxylic Acid: A Comprehensive Overview

6-Chloro-2-pentylquinazoline-4-carboxylic acid, identified by the CAS number 2172124-52-4, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug discovery. The molecule's structure consists of a quinazoline ring system with a chlorine substituent at position 6 and a pentyl group at position 2, along with a carboxylic acid group at position 4. These structural features contribute to its unique chemical properties and biological functionalities.

Recent advancements in the study of quinazoline derivatives have highlighted their role in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial activities. The incorporation of the chlorine atom and the pentyl group in the structure of 6-chloro-2-pentylquinazoline-4-carboxylic acid enhances its pharmacokinetic properties, making it a promising candidate for drug development. Researchers have explored its potential as a lead compound for designing novel drugs targeting specific molecular pathways involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 6-chloro-2-pentylquinazoline-4-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and functional group transformations. The optimization of these synthetic routes has been a focal point for chemists aiming to improve yield and purity. Recent studies have demonstrated the use of microwave-assisted synthesis and green chemistry principles to streamline the production of this compound, aligning with sustainable chemical practices.

In terms of biological activity, 6-chloro-2-pentylquinazoline-4-carboxylic acid has shown potent inhibitory effects on several enzymes and receptors associated with disease pathogenesis. For instance, it exhibits significant activity against kinases involved in cell proliferation and survival pathways, making it a valuable tool in anticancer research. Additionally, its ability to modulate neuroprotective pathways has positioned it as a potential candidate for treating neurodegenerative conditions such as Alzheimer's disease.

The pharmacokinetic profile of 6-chloro-2-pentylquinazoline-4-carboxylic acid is another critical aspect that has been extensively studied. Research indicates that its pentyl substituent enhances lipophilicity, thereby improving its absorption and bioavailability. However, further studies are required to evaluate its metabolism, distribution, and excretion in vivo to fully understand its suitability as a drug candidate.

In conclusion, 6-chloro-2-pentylquinazoline-4-carboxylic acid represents a valuable addition to the arsenal of quinazoline derivatives with potential therapeutic applications. Its unique structure, coupled with promising biological activities, makes it an attractive target for further research and development in the pharmaceutical industry.